3-[(3-chlorobenzyl)oxy]benzamide

• IUPAC Name: 3-[(3-chlorophenyl)methoxy]benzamide
• InChI: InChI=1S/C14H12ClNO2/c15-12-5-1-3-10(7-12)9-18-13-6-2-4-11(8-13)14(16)17/h1-8H,9H2,(H2,16,17)
• InChI Key: OAXJYKCTIPZAMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)COC2=CC=CC(=C2)C(=O)N
• Molecular Formula: C14H12ClNO2
• Molecular Weight: 261.70 g/mol

Description

3-[(3-chlorobenzyl)oxy]benzamide, also known as CB-1 antagonist, is a synthetic compound that is widely used in scientific research. It is a selective antagonist of the cannabinoid receptor type 1 (CB-1), which is mainly found in the central nervous system. CB-1 receptors are involved in various physiological processes, including appetite regulation, pain perception, and mood modulation. Therefore, CB-1 antagonists have potential therapeutic applications in obesity, pain management, and psychiatric disorders.

Scientific Research Applications

Synthesis and Characterization in Antagonist Development

3-[(3-chlorobenzyl)oxy]benzamide and its derivatives play a crucial role in the synthesis of novel non-peptide CCR5 antagonists. Studies have demonstrated the preparation of these compounds using various synthesis methods, emphasizing their potential in antagonist development. For instance, Cheng De-ju (2014) and H. Bi (2014, 2015) have detailed the synthesis and characterization of these compounds, highlighting their significance in the field of medicinal chemistry (Cheng De-ju, 2014), (H. Bi, 2014), (H. Bi, 2015).

Tandem Oxidative Amidation Processes

The compound is also pivotal in the development of tandem oxidative amidation processes. Research by Ghosh et al. (2013) demonstrated a green method for benzamide formation, which is vital for various benzamide syntheses, including 3-[(3-chlorobenzyl)oxy]benzamide derivatives (Ghosh et al., 2013).

Biological and Biochemical Activity

Various benzamides, including 3-[(3-chlorobenzyl)oxy]benzamide, have been explored for their biological and biochemical activities. Studies have shown their potential in inhibiting nuclear enzymes like poly(ADP-ribose) synthetase, which is crucial in understanding their biological function and potential therapeutic applications. Research by Purnell and Whish (1980) and Milam and Cleaver (1984) have provided insights into the inhibitory effects of these compounds onspecific metabolic processes (Purnell & Whish, 1980), (Milam & Cleaver, 1984).

Advancements in Organic Chemistry

The compound also contributes significantly to advancements in organic chemistry, particularly in understanding and improving reaction mechanisms. Studies like those by McClelland (1975) and Ziegler et al. (1972) focus on the acid-catalyzed hydrolysis of benzamide and reactions involving benzamide oxime, respectively, offering valuable insights into the mechanisms at play (McClelland, 1975), (Ziegler et al., 1972).

Role in Pharmacology and Drug Synthesis

The pharmacological implications and potential of 3-[(3-chlorobenzyl)oxy]benzamide are explored in various studies. For example, Iwanami et al. (1981) and Mobinikhaledi et al. (2006) investigated the synthesis and neuroleptic activity of certain benzamides, as well as their antibacterial properties, indicating a diverse range of applications in drug development (Iwanami et al., 1981), (Mobinikhaledi et al., 2006).